4-methyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-(4-pyrimidin-2-yloxycyclohexyl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H18N4O2S/c1-10-13(22-9-18-10)14(20)19-11-3-5-12(6-4-11)21-15-16-7-2-8-17-15/h2,7-9,11-12H,3-6H2,1H3,(H,19,20)
• InChI Key: PICKJCQGGHZCSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)NC2CCC(CC2)OC3=NC=CC=N3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

4-methyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)thiazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as a small-molecule inhibitor and has been shown to exhibit potent inhibitory effects on various biological targets.

Mechanism of Action

The mechanism of action of 4-methyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)thiazole-5-carboxamide involves the inhibition of various biological targets. This compound has been shown to inhibit the activity of enzymes and receptors, which are involved in various physiological processes. The exact mechanism of action varies depending on the specific target being inhibited.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)thiazole-5-carboxamide are largely dependent on the specific target being inhibited. However, this compound has been shown to exhibit a wide range of effects, including anti-inflammatory, anti-cancer, and anti-viral properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-methyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)thiazole-5-carboxamide is its potent inhibitory effects on various biological targets. This makes it a valuable tool for studying the physiological processes that are regulated by these targets. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 4-methyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)thiazole-5-carboxamide. Some of the most promising areas of research include the development of new drugs based on this compound, the identification of new biological targets for inhibition, and the exploration of its potential use in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 4-methyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)thiazole-5-carboxamide involves a series of chemical reactions that are carried out in a controlled laboratory setting. The exact synthesis method is beyond the scope of this paper, but it involves the use of various reagents and catalysts to produce the final product.

Scientific Research Applications

4-methyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)thiazole-5-carboxamide has been the subject of extensive scientific research due to its potential therapeutic applications. This compound has been shown to exhibit potent inhibitory effects on various biological targets, including enzymes and receptors, making it a promising candidate for the development of new drugs.